ethyl 4-methyl-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 4-methyl-2-pyrrol-1-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H19NO2S/c1-3-19-16(18)14-13-11(2)7-6-8-12(13)20-15(14)17-9-4-5-10-17/h4-5,9-11H,3,6-8H2,1-2H3
• InChI Key: SROOSNNOJFLQHZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1C(CCC2)C)N3C=CC=C3
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

Ethyl 4-methyl-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H19NO2S and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemistry of Iminofurans

The compound ethyl 4-methyl-2-(1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been a subject of study in the chemistry of iminofurans. Research by Shipilovskikh et al. (2014) focused on the reaction of a similar compound, ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, with primary amines. This reaction produced ethyl 2-[(1-R-5-hydroxy-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-3-yl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates, highlighting a pathway for structural modification and potential applications in material or medicinal chemistry (Shipilovskikh et al., 2014).

Synthesis for Antimicrobial and Anti-inflammatory Agents

Narayana et al. (2006) explored the synthesis of derivatives of ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate for potential antimicrobial and anti-inflammatory applications. The transformations involved in creating Schiff bases from these compounds indicate their versatility in drug development and the potential for discovering new therapeutic agents (Narayana et al., 2006).

Decyclization Reactions

The decyclization reactions of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates have been studied by Vasileva et al. (2018). These reactions lead to the formation of various butanamides and piperazine derivatives, illustrating the chemical versatility of the compound and its derivatives in synthesizing a wide range of chemical structures (Vasileva et al., 2018).

Synthesis of Tetrahydropyridines

Zhu et al. (2003) discussed the use of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation reactions to synthesize highly functionalized tetrahydropyridines. This study showcases the compound's role in organic synthesis, particularly in constructing complex and functionalized nitrogen-containing heterocycles (Zhu et al., 2003).